isopropyl 2-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
isopropyl 2-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1091355
InChI:
InChI=1S/C22H22ClNO3S2/c1-12(2)27-22(26)17-13-8-4-3-5-10-15(13)29-21(17)24-20(25)19-18(23)14-9-6-7-11-16(14)28-19/h6-7,9,11-12H,3-5,8,10H2,1-2H3,(H,24,25)
SMILES:
CC(C)OC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
Molecular Formula:
C22H22ClNO3S2
Molecular Weight:
448 g/mol
isopropyl 2-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
CAS No.:
Cat. No.: VC1091355
Molecular Formula: C22H22ClNO3S2
Molecular Weight: 448 g/mol
* For research use only. Not for human or veterinary use.
![isopropyl 2-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H22ClNO3S2 |
|---|---|
| Molecular Weight | 448 g/mol |
| IUPAC Name | propan-2-yl 2-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
| Standard InChI | InChI=1S/C22H22ClNO3S2/c1-12(2)27-22(26)17-13-8-4-3-5-10-15(13)29-21(17)24-20(25)19-18(23)14-9-6-7-11-16(14)28-19/h6-7,9,11-12H,3-5,8,10H2,1-2H3,(H,24,25) |
| Standard InChI Key | DYOCAYGABKHEPS-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
| Canonical SMILES | CC(C)OC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
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